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Compound Name: 4-Methoxy-1-naphthaldehyde

Cat. No.: B103360 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methoxy-1-naphthaldehyde is a valuable and versatile bifunctional molecule in the field of

organic synthesis. Its unique structure, featuring an electron-rich naphthalene core, a reactive

aldehyde group, and a directing methoxy group, makes it an important precursor for a wide

array of complex organic molecules. This guide provides a comprehensive overview of its

synthesis, key reactions, and applications, with a focus on its role in the development of novel

bioactive compounds and functional materials. Detailed experimental protocols, quantitative

data, and visual diagrams are presented to facilitate its use in a laboratory setting.

Physicochemical Properties
4-Methoxy-1-naphthaldehyde is a solid at room temperature with a characteristic aromatic

odor. Its key physicochemical properties are summarized in the table below.[1]
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Property Value

Molecular Formula C₁₂H₁₀O₂

Molecular Weight 186.21 g/mol

Melting Point 35-36 °C

Boiling Point 212 °C at 40 mmHg

Appearance Solid

CAS Number 15971-29-6

Synthesis of 4-Methoxy-1-naphthaldehyde
There are two primary and efficient methods for the synthesis of 4-Methoxy-1-
naphthaldehyde: the Vilsmeier-Haack formylation of 1-methoxynaphthalene and the

methylation of 4-hydroxy-1-naphthaldehyde.

Vilsmeier-Haack Reaction
The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich

aromatic compounds.[2][3] In this case, 1-methoxynaphthalene is treated with a Vilsmeier

reagent, typically formed in situ from phosphorus oxychloride (POCl₃) and N,N-

dimethylformamide (DMF). The electron-donating methoxy group directs the formylation to the

activated C4 position of the naphthalene ring.

Diagram of Vilsmeier-Haack Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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